Cas no 467442-20-2 ((S)-2-(tert-Butoxycarbonylamino)-4,4-difluorobutanoic acid)

(S)-2-(tert-Butoxycarbonylamino)-4,4-difluorobutanoic acid structure
467442-20-2 structure
Product Name:(S)-2-(tert-Butoxycarbonylamino)-4,4-difluorobutanoic acid
CAS No:467442-20-2
MF:C9H15F2NO4
MW:239.216510057449
MDL:MFCD12755805
CID:324626
PubChem ID:53249559
Update Time:2025-07-29

(S)-2-(tert-Butoxycarbonylamino)-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-(tert-Butoxycarbonylamino)-4,4-difluorobutanoic acid
    • (2S)-4,4-difluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
    • Butanoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4,4-difluoro-, (2S)-
    • AG-F-60077
    • AK-37791
    • CTK4I9555
    • DTXSID80692982
    • F73118
    • (2S)-2-{[(tert-butoxy)carbonyl]amino}-4,4-difluorobutanoic acid
    • (S)-2-(tert-butoxycarbonyl)-4,4-difluorobutanoic acid
    • (S)-Boc-2-amino-4,4-difluoro-butyric acid (Boc-L-DfAbu-OH)
    • (S)-2-((tert-Butoxycarbonyl)amino)-4,4-difluorobutanoic acid
    • BS-49425
    • AKOS022177266
    • A7245
    • 467442-20-2
    • (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-4,4-DIFLUOROBUTANOIC ACID
    • UCCLBCNDXKDPDT-YFKPBYRVSA-N
    • MFCD12755805
    • AMY15551
    • CS-0134029
    • SCHEMBL26115324
    • (S)-2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid
    • MDL： MFCD12755805
    • Inchi： 1S/C9H15F2NO4/c1-9(2,3)16-8(15)12-5(7(13)14)4-6(10)11/h5-6H,4H2,1-3H3,(H,12,15)(H,13,14)/t5-/m0/s1
    • InChI Key： UCCLBCNDXKDPDT-YFKPBYRVSA-N
    • SMILES： FC(C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)F

Computed Properties

  • Exact Mass: 239.09700
  • Monoisotopic Mass: 239.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.6A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.222
  • Boiling Point: 348.1 °C at 760 mmHg
  • Flash Point: 348.1 °C at 760 mmHg
  • Refractive Index: 1.433
  • PSA: 75.63000
  • LogP: 2.01040

(S)-2-(tert-Butoxycarbonylamino)-4,4-difluorobutanoic acid Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(S)-2-(tert-Butoxycarbonylamino)-4,4-difluorobutanoic acid Pricemore >>

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AB525823-100 mg
(S)-Boc-2-amino-4,4-difluoro-butyric acid (Boc-L-DfAbu-OH); .
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AB525823-250 mg
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AB525823-1g
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